Methyl 2-(2-aminoethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate;dihydrochloride

• IUPAC Name: methyl 2-(2-aminoethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate;dihydrochloride
• InChI: InChI=1S/C9H11N5O2.2ClH/c1-16-8(15)6-4-11-9-12-7(2-3-10)13-14(9)5-6;;/h4-5H,2-3,10H2,1H3;2*1H
• InChI Key: NGTXULQOVNRZQD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN2C(=NC(=N2)CCN)N=C1.Cl.Cl
• Molecular Formula: C9H13Cl2N5O2
• Molecular Weight: 294.14 g/mol

Description

“Methyl 2-(2-aminoethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate;dihydrochloride” is a compound with the CAS Number: 2413874-83-4. It is a powder at room temperature. This compound is part of the [1,2,4]triazolo[1,5-a]pyrimidines (TPs) family, which is an important class of non-naturally occurring small molecules.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The IR spectrum, 1H NMR spectrum, and 13C NMR spectrum of a related compound are provided, which could give insights into the physical and chemical properties of this compound.

Safety and Hazards

The compound has been classified with the signal word “Warning” and hazard statements H315, H319, H335. These statements indicate that the compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The [1,2,4]triazolo[1,5-a]pyrimidines (TPs) family, which this compound is a part of, has aroused the interest of researchers due to its significant biological activities in a variety of domains, such as herbicidal, antifungal, antimalarial, antiviral, cardiovascular vasodilators, anti-inflammatory, analgesic, and anticancer. Therefore, the future directions of this compound could involve further exploration of these biological activities and potential applications in agriculture and medicinal chemistry.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is often overexpressed in cancer cells . Therefore, inhibiting CDK2 is an appealing strategy for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to a halt in cell proliferation

Biochemical Pathways

The compound’s action primarily affects the cell cycle regulation pathway . By inhibiting CDK2, the compound disrupts the progression from the G1 phase to the S phase of the cell cycle . This disruption can lead to cell cycle arrest, preventing the proliferation of cancer cells .

Pharmacokinetics

Similar compounds have been reported to have suitable pharmacokinetic properties

Result of Action

The inhibition of CDK2 by this compound leads to significant cytotoxic activities against various cancer cell lines . It has been reported to show superior cytotoxic activities against MCF-7 and HCT-116 cells . Furthermore, it can induce apoptosis and alter cell cycle progression within cancer cells .